2-({1-[(4-chlorophenyl)methyl]-1H-imidazol-2-yl}sulfanyl)-N-(2,5-dimethoxyphenyl)acetamide

• IUPAC Name: 2-[1-[(4-chlorophenyl)methyl]imidazol-2-yl]sulfanyl-N-(2,5-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C20H20ClN3O3S/c1-26-16-7-8-18(27-2)17(11-16)23-19(25)13-28-20-22-9-10-24(20)12-14-3-5-15(21)6-4-14/h3-11H,12-13H2,1-2H3,(H,23,25)
• InChI Key: TZBUBYIYSCTNKP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)CSC2=NC=CN2CC3=CC=C(C=C3)Cl
• Molecular Formula: C20H20ClN3O3S
• Molecular Weight: 417.9 g/mol
• CAS No.: 869346-79-2

Description

The compound 2-({1-[(4-chlorophenyl)methyl]-1H-imidazol-2-yl}sulfanyl)-N-(2,5-dimethoxyphenyl)acetamide is a synthetic acetamide derivative featuring:

• A 1-(4-chlorobenzyl)imidazole core with a sulfur-linked thioether group.
• An N-(2,5-dimethoxyphenyl)acetamide moiety.

Comparison with Similar Compounds

N-(4-Chlorophenyl)-2-(4-((naphthalen-1-yloxy)methyl)-1H-1,2,3-triazol-1-yl)acetamide (6m)

• Structure : Triazole core with naphthalenyloxy and 4-chlorophenyl groups.
• Key Data :
  • IR peaks: C=O (1678 cm⁻¹), C=C (1606 cm⁻¹) .
  • Molecular formula: C21H18ClN4O2.
• Comparison: The triazole ring (vs. The naphthalenyloxy group enhances hydrophobicity compared to the target’s dimethoxyphenyl group.

2-{[1-(4-Chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide

• Structure : Imidazole core with 4-chlorophenyl and 5-methyloxazolyl groups.
• Key Data :
  • Molecular formula: C15H13ClN4O2S.
  • Molecular weight: 348.8 g/mol .
• Comparison :
  • The 5-methyloxazolyl group (vs. dimethoxyphenyl) reduces steric bulk but limits π-π stacking interactions.
  • Lower molecular weight (348.8 vs. ~420–440 estimated for the target) suggests differences in solubility.

N-Substituted 2-Arylacetamides (General Class)

• Structural Features : Diverse aryl groups (e.g., dichlorophenyl, bromophenyl) linked to acetamide .
• Key Findings :
  • Conformational flexibility in the amide group enables hydrogen bonding (N–H⋯O), critical for dimerization .
  • Dihedral angles between aromatic rings influence crystallinity; e.g., 54.8–77.5° in dichlorophenyl derivatives .
• Comparison :
  • The target’s 2,5-dimethoxyphenyl group may enhance solubility and electronic donating effects compared to halogenated aryl groups.

N-{4-[(2-{[(4-Chlorophenyl)methyl]sulfanyl}-4,5-dihydroimidazol-1-yl)sulfonyl]phenyl}acetamide

• Structure : Dihydroimidazole with sulfonyl and 4-chlorobenzyl groups.
• Key Data :
  • Molecular formula: C19H19ClN4O3S.
  • CAS: 868217-37-2 .
• Comparison: The sulfonyl group (vs. Dihydroimidazole (saturated ring) reduces aromaticity, altering electronic properties.

2-{[1-{2-[(4-Chlorobenzyl)amino]-2-oxoethyl}-5-(hydroxymethyl)-1H-imidazol-2-yl]thio}-N-(2-fluorophenyl)acetamide

• Structure : Hydroxymethyl-substituted imidazole with fluorophenyl and 4-chlorobenzyl groups.
• Key Data :
  • Molecular formula: C21H20ClFN4O3S.
  • ChemSpider ID: 921572-59-0 .
• Comparison :
  • The hydroxymethyl group (vs. unsubstituted imidazole in the target) may enhance solubility and hydrogen-bonding capacity.
  • Fluorophenyl (vs. dimethoxyphenyl) introduces electronegativity but lacks methoxy’s electron-donating effects.

Implications for Research and Development

• Solubility : Methoxy and hydroxymethyl groups improve aqueous solubility over purely hydrophobic substituents (e.g., naphthalenyloxy) .
• Synthetic Routes : Similar compounds are synthesized via carbodiimide coupling (e.g., EDC/HCl) or cycloaddition reactions, suggesting viable pathways for the target .